Cas no 62776-10-7 (1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-)

• Product Name: 1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
• CAS No: 62776-10-7
• MF: C₁₁H₁₂Cl₂N₆
• MW: 299.159178733826
• CID: 431625
• PubChem ID: 12322551
• Update Time: 2025-04-19

1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
• N,N'-bis(6-chloropyridazin-3-yl)propane-1,3-diamine
• DTXSID40488843
• 62776-10-7
• N~1~,N~3~-Bis(6-chloropyridazin-3-yl)propane-1,3-diamine

• Inchi： 1S/C11H12Cl2N6/c12-8-2-4-10(18-16-8)14-6-1-7-15-11-5-3-9(13)17-19-11/h2-5H,1,6-7H2,(H,14,18)(H,15,19)
• InChI Key： HKTZJDKPNYRPRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCCCNC1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 298.05036
• Monoisotopic Mass: 298.0500498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.62